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Cat. No.: B1388141 Get Quote

Introduction: The Strategic Importance of a Key
Building Block
4-(Aminomethyl)pyrimidine hydrochloride (CAS No. 1138011-17-2) is a heterocyclic amine

of significant interest to the pharmaceutical and life sciences industries. With a molecular

formula of C₅H₈ClN₃ and a molecular weight of 145.59 g/mol , its structure provides a versatile

scaffold for the synthesis of complex bioactive molecules.[1] Its primary value lies in its role as

a key intermediate and building block in medicinal chemistry.

The pyrimidine core is a privileged structure, found in numerous FDA-approved drugs for

oncology, infectious diseases, and immunology.[2][3] Specifically, derivatives of 4-

(aminomethyl)pyrimidine are crucial in the synthesis of Vitamin B₁ (Thiamin) and are explored

in the development of novel kinase inhibitors and other targeted therapeutics.[4][5][6] Given its

foundational role, the selection of a high-quality, reliable commercial supplier is a critical first

step that can profoundly impact research validity, experimental reproducibility, and the ultimate

success of a drug development campaign.

This guide provides a senior application scientist’s perspective on navigating the supplier

landscape for 4-(Aminomethyl)pyrimidine hydrochloride. It moves beyond a simple list of

vendors to offer a framework for evaluation, protocols for quality verification, and insights into

making an informed sourcing decision.
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Part 1: A Framework for Supplier Evaluation
Sourcing a chemical intermediate is not merely a procurement task; it is a risk management

exercise. The integrity of your research is directly linked to the quality of your starting materials.

A robust supplier qualification process is therefore essential.

Key Evaluation Pillars:
Quality and Purity Specification: The most critical factor is the purity of the compound. Look

for suppliers that provide a guaranteed purity level, typically 97% or higher for research

applications.[7][8] Crucially, this claim must be backed by data. A reputable supplier will

provide a detailed Certificate of Analysis (CoA) with each batch, specifying the analytical

method used for purity determination (e.g., titration, NMR, HPLC) and the results.[8]

Documentation and Transparency: Comprehensive documentation is non-negotiable. This

includes:

Safety Data Sheet (SDS): Provides essential handling, storage, and safety information,

including hazard classifications like "Irritant".

Certificate of Analysis (CoA): A lot-specific document detailing purity, appearance, and

other quality control parameters. Some suppliers, like Sigma-Aldrich, provide access to

representative CoAs on their websites.[9]

Clear Specifications: The product webpage should clearly list specifications such as

melting point, appearance, and molecular formula.[7]

Consistency and Scalability: For drug development professionals, lot-to-lot consistency is

paramount to ensure reproducible results. Furthermore, the supplier's ability to scale from

milligram research quantities to kilogram-scale production is a strategic advantage,

preventing the need to re-source and re-validate a supplier mid-project.[7][10]

Supplier Type and Reputation: The landscape includes large, established manufacturers

(e.g., Thermo Fisher Scientific), specialized chemical synthesis companies (e.g., Matrix

Scientific), and online marketplaces (e.g., Echemi, Guidechem) that list numerous, often

international, traders and manufacturers.[1][7][10] While marketplaces offer competitive
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pricing, they often require more stringent due diligence from the buyer to verify the ultimate

source and quality.

Supplier Qualification Workflow Diagram
The following diagram illustrates a logical workflow for qualifying a new supplier for a critical

reagent like 4-(Aminomethyl)pyrimidine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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